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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Vinylcyclopentane, also known as
Ethenylcyclopentane. It covers its nomenclature, physicochemical properties, and a
representative analytical method, presenting data in a clear and accessible format for scientific
professionals.

Nomenclature: Synonyms and Identifiers

Vinylcyclopentane is an organic compound with the molecular formula C7H12.[1] It is
structurally a cyclopentane ring substituted with a vinyl group. The compound is known by
several names and is cataloged under various chemical identifiers.

Common and IUPAC Names: The most common name for this compound is
Vinylcyclopentane.[2] The systematic International Union of Pure and Applied Chemistry
(IUPAC) name is Ethenylcyclopentane.[3][4]

Alternative Names and Synonyms: A variety of synonyms are used in literature and chemical
databases to refer to this compound[1][5][6]:

o Cyclopentane, ethenyl-[4][5]
» Cyclopentane, vinyl-[4][5]

e Cyclopentylethylene[1][5]
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o cyclopentyl-ethene[1]
o ETHENE-1-CYCLOPENTYL[7][8]

Chemical Identifiers: For unambiguous identification in databases and regulatory documents,
the following identifiers are used:

CAS Number: 3742-34-5[2][5]

« EINECS Number: 223-133-8[1][2]

e InChl Key: BEFDCLMNVWHSGT-UHFFFAOYSA-N[2][5]
e UNII: 9KCHI96UG6H[1]

e NSC Number: 73919[1][4]

« DSSTox Substance ID: DTXSID70190861[1][4]

Physicochemical Properties

The key physical and chemical properties of Vinylcyclopentane are summarized in the table
below. This data is essential for designing experiments, understanding its behavior in different
environments, and for safety assessments.
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Property

Value

Molecular Formula

C7H12

Molecular Weight 96.17 g/mol [3]

Appearance Colorless liquid[1]

Boiling Point 97 - 98.1 °C at 760 mmHg[1][7]
Melting Point -126.5°C[1][9]

Density 0.704 - 0.877 g/cm3[1][9]

Refractive Index

n20/D 1.436 (lit.)[1][7]

Flash Point

10 °C (50 °F)[1][10]

Vapor Pressure

46.4 mmHg at 25°C[1][9]

Solubility

Soluble in Methanol[1]

LogP

2.36 - 3.30[1][2]

Storage Temperature

2-8°C[1]

Experimental Protocols: Analytical Methodology

While specific synthetic protocols can vary, a common analytical method for

Vinylcyclopentane is Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

Protocol: Analysis of Vinylcyclopentane by RP-HPLC[2]

This method is suitable for analyzing Vinylcyclopentane and can be adapted for impurity

isolation and pharmacokinetic studies.[2]

o Objective: To separate and quantify Vinylcyclopentane.

e Column: Newcrom R1 reverse-phase column.[2]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be used in place of
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phosphoric acid.[2]
» Detection: The specific detector (e.g., UV, MS) will depend on the analytical requirements.

o Application: This liquid chromatography method is scalable and can be used for preparative
separation to isolate impurities.[2] It is also suitable for pharmacokinetic studies.[2] For faster
analysis, columns with smaller 3 um particles can be used in UPLC applications.[2]

Visualizations: Nomenclature Hierarchy

To clarify the relationships between the various names and identifiers for Vinylcyclopentane,
the following diagram illustrates the nomenclature hierarchy.

Vinylcyclopentane (C7Hi2) IUPAC Name

Vinylcyclopentane Ethenylcyclopentane

T
¢ \ \ Registry Taenti Js\A
cyclopentyl-ethene CAS: 3742-34-5, EINECS: 223-133-8 InChiKey: BEFDCLMNVWHSGT-UHFFFAOYSA-N,

Click to download full resolution via product page

Caption: Logical relationship of Vinylcyclopentane names and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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